8-((2,4-Difluorophenyl)sulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
8-((2,4-Difluorophenyl)sulfonyl)-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a spirocyclic compound featuring a 1,4,8-triazaspiro[4.5]dec-3-en-2-one core. Its structure includes a 2,4-difluorophenylsulfonyl group at position 8 and a 3,4-dimethylphenyl substituent at position 2. The sulfonyl group and aromatic substituents likely enhance its binding affinity and metabolic stability compared to simpler analogs .
Properties
IUPAC Name |
8-(2,4-difluorophenyl)sulfonyl-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21F2N3O3S/c1-13-3-4-15(11-14(13)2)19-20(27)25-21(24-19)7-9-26(10-8-21)30(28,29)18-6-5-16(22)12-17(18)23/h3-6,11-12H,7-10H2,1-2H3,(H,25,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYBPCMLTHHKKJJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=C(C=C(C=C4)F)F)NC2=O)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21F2N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations :
- Core Flexibility : The target compound’s 1,4,8-triazaspiro[4.5]dec-3-en-2-one core differs from the 1,3-diazaspiro[4.5]decane-2,4-dione in anticonvulsant analogs (–2), which may alter ring strain and hydrogen-bonding capacity .
- The 3,4-dimethylphenyl substituent may improve lipophilicity and target binding compared to the 4-methylphenyl in GF33508 .
Pharmacological Profiles
Antitumor Activity
- Triazaspiro Derivatives: highlights 1,4,8-triazaspiro[4.5]decan-3-one derivatives as potent antitumor agents, with substituents like 2-aminopyrimidine enhancing kinase inhibition. The target compound’s sulfonyl group may similarly optimize pharmacokinetics for oncology applications .
- Comparison with Diazaspiro Analogs: Anticonvulsant diazaspiro compounds (–2) prioritize phenoxyethyl or piperazine-propyl substituents for GABAergic modulation, whereas the target compound’s substituents suggest a divergent mechanism, possibly targeting tyrosine kinases or topoisomerases .
Physicochemical Properties
Analysis :
- The target compound’s molecular weight is expected to exceed 400 g/mol due to its bulky sulfonyl and dimethylphenyl groups, which may reduce aqueous solubility compared to GF33508 (243.31 g/mol) .
- Storage conditions for spirocyclic derivatives often require low temperatures to prevent decomposition, as seen in GF33508 .
Structure–Activity Relationship (SAR) Trends
Sulfonyl vs. Thione Groups : The sulfonyl group in the target compound may improve oxidative stability compared to the sulfanylidene (thione) group in ZINC2693639, which could be prone to redox reactions .
Fluorine Effects : The 2,4-difluorophenyl group in the target compound may reduce metabolic degradation via cytochrome P450 enzymes, a common strategy in drug design to prolong half-life .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
